Cas no 1781048-08-5 (2-(Trifluoromethyl)cyclopropane-1-carbonitrile)

• Product Name: 2-(Trifluoromethyl)cyclopropane-1-carbonitrile
• CAS No: 1781048-08-5
• MF: C₅H₄F₃N
• MW: 135.087171554565
• CID: 6232694
• PubChem ID: 105427818
• Update Time: 2025-06-08

2-(Trifluoromethyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• VIKMWLMLSQYYJU-UHFFFAOYSA-N
• 2-(Trifluoromethyl)cyclopropane-1-carbonitrile
• EN300-7131995
• 1781048-08-5

• Inchi： 1S/C5H4F3N/c6-5(7,8)4-1-3(4)2-9/h3-4H,1H2
• InChI Key： VIKMWLMLSQYYJU-UHFFFAOYSA-N
• SMILES： FC(C1CC1C#N)(F)F

Computed Properties

• Exact Mass: 135.02958362g/mol
• Monoisotopic Mass: 135.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(Trifluoromethyl)cyclopropane-1-carbonitrile

2-(Trifluoromethyl)cyclopropane-1-carbonitrile: A Comprehensive Overview

2-(Trifluoromethyl)cyclopropane-1-carbonitrile (CAS No. 1781048-08-5) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its distinctive structure featuring a cyclopropane ring substituted with a trifluoromethyl group and a cyano group, exhibits intriguing chemical properties and potential applications. Recent advancements in synthetic methodologies and computational studies have further elucidated its structural characteristics and reactivity, making it a subject of interest for both academic and industrial research.

The molecular structure of 2-(Trifluoromethyl)cyclopropane-1-carbonitrile is characterized by a three-membered cyclopropane ring, which is inherently strained due to its bond angles. This strain contributes to the compound's reactivity, making it a valuable substrate in various chemical transformations. The trifluoromethyl group (-CF3) attached to the cyclopropane ring introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. Additionally, the cyano group (-CN) at the 1-position further enhances the compound's functional diversity, enabling it to participate in a wide range of chemical reactions.

Recent studies have focused on the synthesis of 2-(Trifluoromethyl)cyclopropane-1-carbonitrile through innovative routes, leveraging advancements in catalytic chemistry and transition metal-mediated reactions. For instance, researchers have employed palladium-catalyzed coupling reactions to efficiently construct the cyclopropane core, while maintaining the integrity of the trifluoromethyl and cyano substituents. These methods not only improve the yield but also enhance the scalability of the synthesis process, making it more amenable to industrial applications.

The physical and chemical properties of 2-(Trifluoromethyl)cyclopropane-1-carbonitrile have been extensively investigated using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and computational modeling. These studies have revealed that the compound exhibits high thermal stability and unique electronic characteristics due to the interplay between the cyclopropane ring strain and the electron-withdrawing groups. Such properties make it a promising candidate for applications in electronic materials, pharmaceuticals, and advanced polymers.

In terms of applications, 2-(Trifluoromethyl)cyclopropane-1-carbonitrile has shown potential as a building block in medicinal chemistry. Its ability to act as a bioisostere or a rigidifying agent in drug design has been explored in recent research studies. Additionally, its electron-deficient nature makes it an attractive candidate for use in electrophilic aromatic substitution reactions or as a precursor for more complex heterocyclic compounds.

Recent advancements in computational chemistry have also provided deeper insights into the reactivity of 2-(Trifluoromethyl)cyclopropane-1-carbonitrile. Quantum mechanical calculations have revealed that the compound's reactivity is significantly influenced by its strained cyclopropane ring and substituent effects. These findings have paved the way for designing novel synthetic pathways and optimizing reaction conditions for its utilization in various chemical processes.

In conclusion, 2-(Trifluoromethyl)cyclopropane-1-carbonitrile (CAS No. 1781048-08-5) stands out as a versatile organic compound with a wealth of potential applications across diverse fields. Its unique structure, combined with recent breakthroughs in synthesis and characterization techniques, positions it as an important molecule for future research and development efforts.